Cas no 35875-16-2 (Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-)

• Product Name: Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-
• CAS No: 35875-16-2
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 310872
• PubChem ID: 393671
• Update Time: 2025-04-19

Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3-carboxyphenyl)amino]-3-nitro-
• 2-(3-Carboxyanilino)-3-nitrobenzoic acid
• 2-(3-Carboxyanilino)-3-nitrobenzoesaeure
• 2-[(3-carboxyphenyl)amino]-3-nitrobenzoic acid
• AC1L96NA
• AC1Q74BC
• AR-1D5727
• Benzoic acid, 2-((3-carboxyphenyl)amino)-3-nitro-
• CTK8D3288
• NSC696047
• UNII-PX85N2HA5K
• 2-(3-carboxyanilino)-3-nitro-benzoic acid
• 35875-16-2
• NSC-696047
• DTXSID30189433
• CHEMBL1982827
• Benzoic acid, 2-[(3-carboxyphenyl)amino]-3-nitro-
• NCI60_034318
• NSC 696047
• PX85N2HA5K

• Inchi： 1S/C14H10N2O6/c17-13(18)8-3-1-4-9(7-8)15-12-10(14(19)20)5-2-6-11(12)16(21)22/h1-7,15H,(H,17,18)(H,19,20)
• InChI Key： OADNRDRCKJFASV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NC1C=CC=C(C(=O)O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 302.0539
• Monoisotopic Mass: 302.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 526.1°Cat760mmHg
• Flash Point: 272°C
• Refractive Index: 1.72
• PSA: 129.77
• LogP: 3.33100